Cas no 73035-27-5 (ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate)

ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate structure
73035-27-5 structure
Product Name:ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate
CAS No:73035-27-5
MF:C22H20N2O3
MW:360.405805587769
CID:977748
PubChem ID:335078
Update Time:2025-04-19

ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate Chemical and Physical Properties

Names and Identifiers

    • ethyl 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-4H-pyran-3-carboxylate
    • 4H-Pyran-3-carboxylic acid, 6-amino-5-cyano-4-(4-methylphenyl)-2-phenyl-, ethyl ester
    • SR-01000509248
    • NSC-343222
    • Oprea1_812287
    • AKOS001722627
    • HMS617E20
    • DTXSID10319271
    • 73035-27-5
    • AKOS016348938
    • ChemDiv1_010668
    • SR-01000509248-1
    • NSC343222
    • DS-001581
    • STK788456
    • Inchi: 1S/C22H20N2O3/c1-3-26-22(25)19-18(15-11-9-14(2)10-12-15)17(13-23)21(24)27-20(19)16-7-5-4-6-8-16/h4-12,18H,3,24H2,1-2H3
    • InChI Key: VPUYSAARIPPTHH-UHFFFAOYSA-N
    • SMILES: O1C(=C(C#N)C(C2C=CC(C)=CC=2)C(C(=O)OCC)=C1C1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 360.1475
  • Monoisotopic Mass: 360.14739250g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 671
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 85.3Ų

Experimental Properties

  • PSA: 85.34
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